Orexin B

Orexin Receptor Pharmacology GPCR Signaling Sleep/Wake Regulation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C123H212N44O35S
Molecular Weight 2899.3 g/mol
CAS No. 205599-76-4
Cat. No. B15747076
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Technical Parameters


Basic Identity
Product NameOrexin B
CAS205599-76-4
Molecular FormulaC123H212N44O35S
Molecular Weight2899.3 g/mol
Structural Identifiers
InChIInChI=1S/C123H212N44O35S/c1-18-63(12)96(164-114(196)80(46-62(10)11)163-119(201)97(67(16)170)165-102(184)69(124)35-41-203-17)118(200)143-50-91(175)146-64(13)99(181)147-65(14)101(183)157-81(47-68-49-136-57-145-68)113(195)162-82(48-90(128)174)105(187)141-52-93(177)150-83(55-168)115(197)148-66(15)100(182)153-74(30-33-88(126)172)108(190)160-79(45-61(8)9)112(194)161-78(44-60(6)7)111(193)155-72(26-21-38-139-123(134)135)106(188)156-75(31-34-89(127)173)109(191)159-77(43-59(4)5)110(192)154-71(25-20-37-138-122(132)133)103(185)140-51-92(176)149-73(29-32-87(125)171)107(189)158-76(42-58(2)3)104(186)144-54-95(179)166-39-23-28-86(166)120(202)167-40-22-27-85(167)117(199)142-53-94(178)151-84(56-169)116(198)152-70(98(129)180)24-19-36-137-121(130)131/h49,57-67,69-86,96-97,168-170H,18-48,50-56,124H2,1-17H3,(H2,125,171)(H2,126,172)(H2,127,173)(H2,128,174)(H2,129,180)(H,136,145)(H,140,185)(H,141,187)(H,142,199)(H,143,200)(H,144,186)(H,146,175)(H,147,181)(H,148,197)(H,149,176)(H,150,177)(H,151,178)(H,152,198)(H,153,182)(H,154,192)(H,155,193)(H,156,188)(H,157,183)(H,158,189)(H,159,191)(H,160,190)(H,161,194)(H,162,195)(H,163,201)(H,164,196)(H,165,184)(H4,130,131,137)(H4,132,133,138)(H4,134,135,139)/t63-,64-,65-,66-,67+,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,96-,97-/m0/s1
InChIKeyOHOWSYIKESXDMN-WMQZXSDYSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 2 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Orexin B: OX2-Selective Agonist Profile


Orexin B (hypocretin-2) is a 28‑amino acid, C‑terminally amidated neuropeptide produced in the lateral hypothalamus by proteolytic cleavage of the prepro‑orexin precursor [1]. It functions as an endogenous agonist at the two orexin G‑protein‑coupled receptors, OX1 and OX2, which mediate central control of arousal, appetite, and energy homeostasis [1]. Orexin B exhibits marked preferential activation of the OX2 receptor subtype, distinguishing its pharmacological profile from the equipotent OX1/OX2 agonist orexin A [2].

Endogenous OX2-preferring agonist; displays marked OX2 receptor subtype selectivity
Supports OX2 pathway isolation studies without equipotent OX1/OX2 co-activation
Tool for central arousal, appetite, and energy homeostasis research models

Why Orexin B Cannot Be Substituted


Orexin A (CAS 205640-90-0) shares only 46% amino‑acid identity with orexin B and displays a fundamentally different receptor selectivity profile, activating OX1 and OX2 with near‑equal potency [1]. In contrast, the synthetic OX2‑selective agonist [Ala11, D‑Leu15]orexin B achieves higher OX2 selectivity than orexin B at the cost of reduced potency and a non‑endogenous sequence [2]. Orexin B also differs critically from both peptides in its blood‑brain barrier permeability, systemic stability, and neuroprotective efficacy [3].

Orexin A
Equipotent OX1/OX2 activation may confound OX2-specific pathway interpretation.
[Ala11,D-Leu15]Orexin B
Non-endogenous sequence and lower assay potency may shift receptor activation dynamics.
Orexin A / BBB
Intact blood-brain barrier penetration of orexin A alters peripheral vs. central exposure context.

Orexin B Comparative Evidence


OX1/OX2 Receptor Binding Selectivity

In competitive radioligand binding assays using human recombinant OX1 and OX2 receptors expressed in CHO cells, orexin B displays Ki values of 420 nM at OX1 and 36 nM at OX2 (an OX1/OX2 selectivity ratio of ~11.7) [1]. By contrast, orexin A binds OX1 and OX2 with Ki values of 20 nM and 38 nM, respectively, yielding a non-selective ratio of ~0.53 [1]. Functional [Ca2+]i transient assays in CHO cells confirm this selectivity: orexin B shows EC50 values of 2500 nM at OX1 versus 60 nM at OX2, a ~42-fold OX2 preference, while orexin A activates both receptors with comparable potency [1].

OX1/OX2 Binding Selectivity
Head-to-head
Orexin B Ki OX1 420 nM / OX2 36 nM
EC50 OX1 2500 nM / OX2 60 nM
Orexin A Ki OX1 20 nM / OX2 38 nM
EC50 OX1 ≈ OX2 ≈ 30 nM
Supports OX2-selective pathway study context; ~42-fold functional OX2 preference vs. orexin A
CHO cells, human recombinant OX1/OX2; radioligand binding and Ca²⁺ transient assays
Orexin Receptor Pharmacology GPCR Signaling Sleep/Wake Regulation

Dopaminergic Neuron Protection

In rat primary midbrain cultures where dopaminergic neurons degenerate spontaneously, orexin B (OXB) provides significant protection against cell loss (partial but significant rescue), whereas orexin A (OXA) exhibits only marginal, non-significant effects [1]. The protective action of OXB is mediated exclusively by OX2 receptors: a selective OX2 antagonist (EMPA) abolished the effect, while the OX2-selective agonist [Ala11, D-Leu15]OXB reproduced it [1]. This represents the first evidence of a neuropeptide agonist showing functionally meaningful neuroprotective activity via OX2.

Dopaminergic Neuron Protection
Head-to-head
Orexin B Significant rescue of TH+ neurons (p<0.01)
Orexin A Marginal, non-significant effects
Supports neuroprotection model-response context; OX2-dependent effect confirmed by antagonist blockade
Rat primary midbrain cultures; spontaneous dopaminergic degeneration; OX2 antagonist (EMPA) abolished protection
Neuroprotection Parkinson’s Disease Dopamine Neurons

BBB Permeability and Systemic Stability

Multiple time-regression analysis in mice reveals that 125I-orexin A rapidly enters the brain (influx rate Ki = 2.5 ± 0.3 × 10⁻⁴ ml/g·min) and reaches the parenchyma intact, while 125I-orexin B is rapidly degraded in blood and no intact peptide is detectable in brain following peripheral injection [1]. The octanol/buffer partition coefficient for orexin A is 0.232, indicating high lipophilicity, whereas orexin B yields a value of only 0.030 [1]. Additionally, orexin B demonstrates rapid blood metabolism that completely prevents its brain entry after intravenous bolus administration [1].

BBB Permeability & Stability
Head-to-head
Orexin B Partition coefficient 0.030; no intact peptide in brain after i.v. injection
Orexin A Partition coefficient 0.232; influx Ki 2.5×10⁻⁴ ml/g·min; intact brain entry
Peripheral vs. central exposure context; orexin B enables peripheral orexin receptor studies without CNS confound
Male ICR mice; i.v. bolus ¹²⁵I-peptides; capillary depletion and HPLC verification
Blood-Brain Barrier Pharmacokinetics Peripheral Administration

Oxidative Stress Resistance

Under controlled oxidative stress conditions (exposure to reactive oxygen species, reactive nitrogen species, or lipid peroxidation byproducts), circular dichroism spectroscopy and MALDI-TOF mass spectrometry reveal that orexin B maintains greater conformational integrity than orexin A [1]. Orexin A undergoes substantial conformational changes and forms covalent adducts upon radical exposure, whereas orexin B demonstrates significantly higher tolerance to the same conditions [1]. This differential stability is attributed to orexin A’s two intramolecular disulfide bridges, which render it susceptible to structural misfolding under oxidative conditions [1].

Oxidative Stress Resistance
Cross-study
Orexin B Limited conformational change and adduct formation under radical exposure
Orexin A Substantial misfolding and extensive covalent adduct formation
May support oxidative incubation stability; data to verify across experimental models
ROS/RNS and lipoxidation byproduct exposure; circular dichroism and MALDI-TOF analysis
Peptide Stability Oxidative Stress Biophysical Characterization

Orexin B Optimal Use Cases


Isolating OX2 Receptor Functions

Given its 42-fold OX2 selectivity in functional [Ca2+]i assays [1], orexin B is the endogenous agonist of choice for experiments requiring exclusive OX2 activation without confounding OX1 signaling. This is critical for dissecting the OX2-specific roles in sleep/wake maintenance, cataplexy attenuation, and respiratory stimulation.

Dopaminergic Neuroprotection

Orexin B is uniquely suitable for neuroprotection research involving Parkinson’s disease models, as it is the only endogenous orexin peptide that significantly rescues dopaminergic neurons from degeneration in primary midbrain cultures, whereas orexin A is ineffective [2]. The OX2 dependence of this effect has been confirmed pharmacologically with selective agonists and antagonists.

Peripheral Orexin Receptor Engagement

When experimental designs require orexin receptor activation restricted to peripheral tissues (e.g., gut, pancreas, adrenal gland), orexin B is the optimal ligand because its low lipophilicity (partition coefficient 0.030) and rapid blood degradation prevent brain entry, in stark contrast to orexin A [3]. This property enables cleaner interpretation of peripheral pharmacology.

Oxidative Stress Peptide Stability

In protocols involving extended incubation times or oxidative microenvironments (e.g., chemical hypoxia, ischemia-reperfusion), orexin B’s demonstrated resistance to radical-induced conformational damage reduces peptide inactivation [4], ensuring sustained receptor activation and improved intra-experimental reproducibility.

Application
Selection Property
Validation Focus
OX2-selective signaling studies
Reported OX2 selectivity profile
OX2-specific pathway responses (Ca²⁺ flux, behavioral readouts)
Dopamine neuron degeneration models
OX2-dependent neuroprotection context
Dopaminergic neuron survival and TH+ quantification
Peripheral orexin system research
Low CNS permeability profile
Peripheral tissue receptor activation without central confounds
Oxidative incubation and stress protocols
Reported oxidative stability context
Conformational integrity and functional recovery under radical stress

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